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Compound of Interest

Compound Name: vitafluor

CAS No.: 137915-08-3

Cat. No.: B1180200

Get Quote

A comprehensive validation and comparison for a product named "VitaFluor" for super-

resolution imaging cannot be provided at this time due to the absence of publicly available data

and experimental documentation for a probe under this name. Extensive searches for

"VitaFluor" in the context of super-resolution microscopy did not yield any specific scientific

literature, product specifications, or comparative studies.

This guide will, therefore, focus on the broader landscape of fluorescent probes available for

super-resolution imaging, outlining key performance characteristics and comparing established

alternatives. This information is intended to provide researchers, scientists, and drug

development professionals with a framework for selecting the most appropriate fluorescent

probes for their specific super-resolution applications.

Super-resolution microscopy techniques, such as Stimulated Emission Depletion (STED),

Stochastic Optical Reconstruction Microscopy (STORM), and Structured Illumination

Microscopy (SIM), have revolutionized cellular imaging by overcoming the diffraction limit of

light. The success of these techniques is critically dependent on the selection of high-

performance fluorescent probes. Ideal probes for super-resolution imaging should exhibit
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superior brightness, high photostability, and, for some techniques, specific photochemical

properties like photoswitching.

Established Alternatives for Super-Resolution
Imaging
Several classes of fluorescent probes are widely used and validated in the super-resolution

community. These include organic dyes and fluorescent proteins.

Organic Dyes: Small-molecule organic dyes are often favored for their high photon output and

photostability. They are available across a wide spectral range, enabling multicolor imaging.

CF® Dyes: Developed by Biotium, CF® Dyes are known for their brightness and

photostability and have been validated in numerous super-resolution studies, particularly for

STORM and STED.[1] Certain CF® Dyes, like CF®647, CF®660C, and CF®680, exhibit

excellent photoswitching properties ideal for STORM.[1]

SiR Derivatives (Spirochrome): Silicon-rhodamine (SiR) based probes, such as SiR-Actin,

SiR-Tubulin, and SiR-DNA, are cell-permeable and have been instrumental in live-cell super-

resolution imaging.[2] These probes are fluorogenic, meaning their fluorescence increases

upon binding to their target, reducing background noise.

abberior LIVE Dyes: This series of dyes is specifically designed for STED and confocal

microscopy in live cells, offering a broad spectrum of colors for labeling various cellular

structures.[3][4]

Fluorescent Proteins: Genetically encoded fluorescent proteins (FPs) offer the advantage of

specific protein labeling within living cells. However, they are generally less bright and

photostable than organic dyes.[5] Their use in some super-resolution techniques, like PALM

(Photoactivated Localization Microscopy), is well-established.

Key Performance Metrics for Comparison
When evaluating fluorescent probes for super-resolution imaging, several quantitative

parameters are crucial. The following table summarizes key metrics and highlights the general

performance of established dye families.
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Feature CF® Dyes
SiR Dyes
(Spirochrome)

abberior LIVE
Dyes

Fluorescent
Proteins

Brightness
High to Very

High
High High Moderate to High

Photostability
High to Very

High
High Very High Moderate

Cell Permeability Varies by dye
Excellent (for

live-cell probes)

Excellent (for

live-cell probes)

Not applicable

(genetically

encoded)

Live-Cell Imaging Yes (select dyes) Yes Yes Yes

Super-Resolution

Compatibility

STORM, STED,

SIM
STED, SIM STED, SIM PALM, SIM

Spectral Range
Broad (UV to

near-IR)
Far-red Broad

Primarily visible

spectrum

Experimental Considerations and Protocols
The choice of experimental protocol is intrinsically linked to the chosen super-resolution

technique and fluorescent probe.

General Workflow for Super-Resolution Imaging
The following diagram outlines a generalized workflow for a typical super-resolution imaging

experiment.

A generalized workflow for super-resolution microscopy experiments.

A crucial step in this workflow is fluorescent labeling. For organic dyes, this often involves

immunofluorescence, where a primary antibody targets the protein of interest and a secondary

antibody conjugated to the dye provides the fluorescent signal. For live-cell imaging with

probes like SiR-derivatives, the probe is typically added directly to the cell culture medium.
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Example Protocol: STED Imaging of Microtubules with
SiR-Tubulin

Cell Culture: Plate cells on high-precision coverslips suitable for microscopy.

Labeling: Add SiR-Tubulin probe to the cell culture medium at a final concentration of 0.1-1

µM and incubate for 1-2 hours.

Washing: Gently wash the cells with fresh, pre-warmed medium to remove unbound probe.

Imaging: Mount the coverslip on the STED microscope. Use an excitation wavelength of

~640 nm and a STED depletion laser of ~775 nm.

Image Acquisition: Acquire images using the appropriate STED settings, optimizing for

resolution and signal-to-noise ratio.

Data Analysis: Process the raw STED images using deconvolution algorithms to generate

the final super-resolved image.

Choosing the Right Probe: A Decision Pathway
The selection of a fluorescent probe is a critical decision that impacts the quality and feasibility

of a super-resolution experiment. The following decision pathway can guide researchers in their

choice.
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Start: Biological Question

Fixed or Live Cells?

Cell-permeable organic dyes
(e.g., SiR, abberior LIVE)

Live

Fluorescent Proteins (FPs)

Live (genetic tag)

Bright, photostable organic dyes
(e.g., CF Dyes)

Fixed

Super-Resolution Technique?

Photoswitchable dyes
(e.g., CF647, Alexa Fluor 647)

STORM

STED-compatible dyes
(e.g., abberior STAR, SiR)

STED

Most common fluorophores

SIM

Click to download full resolution via product page

A decision pathway for selecting a suitable fluorescent probe.

In conclusion, while information on "VitaFluor" is not currently available, the field of super-

resolution microscopy offers a rich and expanding toolbox of fluorescent probes. By carefully

considering the experimental requirements and the performance characteristics of established

alternatives, researchers can select the optimal probe to unlock new insights into the

nanoscale organization of biological systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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